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Introduction

The radionuclide Aluminum-26 (2°Al), with a half-life of approximately 717,000 years, is a
powerful tool for determining the exposure duration of terrestrial and extraterrestrial materials to
cosmic rays.[1] Produced in situ within minerals, primarily quartz, through spallation reactions
induced by cosmic-ray muons and neutrons, the concentration of 26Al in a sample is directly
proportional to the time it has spent at or near the Earth's surface.[2] This methodology, known
as cosmic ray exposure dating, has broad applications in geology, geomorphology, and
planetary science.

This document provides detailed application notes and experimental protocols for the use of
26Al in determining cosmic ray exposure ages. It is intended to guide researchers through the
process of sample collection, chemical processing, measurement by Accelerator Mass
Spectrometry (AMS), and data analysis.

Principle of the Method

Cosmic rays, high-energy particles originating from outside our solar system, bombard the
Earth's atmosphere and surface. These interactions produce a cascade of secondary particles,
including neutrons and muons, which can penetrate rock and induce nuclear reactions. In
guartz (SiOz2), these reactions with silicon and oxygen atoms produce 2°Al. The production rate
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of 2°Al is dependent on several factors, including altitude, geomagnetic latitude, and the depth
of the sample below the surface.[3][4][5]

Once a rock surface is exposed, 2°Al begins to accumulate. Over time, its concentration
reaches a secular equilibrium where the rate of production is balanced by the rate of
radioactive decay. By measuring the concentration of 2°Al in a sample and knowing its
production rate, the exposure age can be calculated. This technique is often used in
conjunction with another cosmogenic nuclide, Beryllium-10 (*°Be), also produced in quartz. The
ratio of 26Al to 1°Be can provide more complex information about the exposure history of a
sample, including periods of burial.[3][6][7]

Quantitative Data Summary

The following table summarizes key quantitative data relevant to cosmic ray exposure dating

using 2°Al.
Parameter Value Reference
Half-life of 2°Al (t2) 7.17 x 10° years [1]

Sea-level high-latitude (SLHL)
26 A\ production rate in quartz ~25.8 £ 2.5 atoms/g/yr [1]

(spallation)

Sea-level high-latitude (SLHL)
26A| production rate in quartz Varies with depth

(muon-induced)

Common 26Al/1°Be production
o ~6.75 [8][9][10]
ratio in quartz at the surface

26A| decay constant (A) 9.67 x 1077 yrt Calculated from half-life

Experimental Protocols
Sample Collection and Preparation

Objective: To collect suitable rock samples and physically prepare them for chemical analysis.
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Materials:

¢ Geological hammer and chisel

o GPS device

e Clinometer

e Sample bags

¢ Rock crusher

e Sieves (250-500 um mesh)

o Frantz Isodynamic Magnetic Separator

e Heavy liquids (e.g., sodium polytungstate)

Protocol:

o Sample Collection:

o Select fresh, unweathered rock surfaces with minimal evidence of erosion.

o Record the precise location (latitude, longitude, and elevation) using a GPS.

o Measure the dip and strike of the surface and note any topographic shielding (e.g., from
surrounding mountains or cliffs) using a clinometer.

o Collect several kilograms of the surface rock, ensuring to sample the outermost few
centimeters.

e Physical Preparation:

o Crush the rock sample to a grain size of less than 1 mm.

o Sieve the crushed rock to isolate the 250-500 um fraction.

o Use a Frantz Isodynamic Magnetic Separator to remove magnetic minerals.
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o Perform heavy liquid separation to isolate quartz from other minerals.

Chemical Purification of Aluminum

Obijective: To isolate and purify aluminum from the quartz sample for AMS analysis.

Materials:

Cleaned quartz sample (10-50 g)

e Hydrofluoric acid (HF), 48%

 Nitric acid (HNOs), concentrated

e Hydrochloric acid (HCI), concentrated

o Perchloric acid (HCIOa4), concentrated

» 27Al carrier solution of known concentration
e Anion and cation exchange chromatography columns
e Ammonium hydroxide (NH2OH)

e Deionized water (18 MQ-cm)

Protocol:

e Quartz Etching:

o Leach the quartz grains in a mixture of 1% HF and 1% HNOs to remove any remaining
non-quartz minerals.[11]

o Rinse thoroughly with deionized water.
 Dissolution:

o In a clean Teflon beaker, add a known amount of 2’Al carrier to the quartz sample.
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o Add a mixture of concentrated HF and HNOs (typically in a 3:1 ratio) to completely
dissolve the quartz. This step should be performed in a fume hood with appropriate
personal protective equipment.

e Fuming and Redissolution:

o Add concentrated HCIO4 and heat the solution to fume off silica tetrafluoride (SiF4) and
excess HF.

o Dissolve the remaining residue in concentrated HCI.
e lon-Exchange Chromatography:

o Pass the dissolved sample through an anion exchange column to remove iron and other
interfering elements.

o Collect the eluate containing aluminum and pass it through a cation exchange column to
further purify the aluminum fraction.

» Precipitation:

o Adjust the pH of the purified aluminum solution to approximately 8 using NH4OH to
precipitate aluminum hydroxide (Al(OH)s).

o Centrifuge the solution to pellet the AIl(OH)s precipitate and discard the supernatant.

o Wash the precipitate several times with deionized water.

AMS Target Preparation

Objective: To convert the purified aluminum hydroxide into aluminum oxide and prepare a
target for AMS analysis.

Materials:
» Purified Al(OH)s precipitate

 High-purity niobium (Nb) or silver (Ag) powder
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o Target holders (cathodes) for the AMS
o Muffle furnace

e Press

Protocol:

» Oxidation:

o Place the AI(OH)s precipitate in a quartz crucible and heat in a muffle furnace at ~1000°C
for several hours to convert it to aluminum oxide (Al203).

e Mixing and Pressing:

o Thoroughly mix the resulting Al203 powder with a conductive metal powder (Nb or Ag) in a
1.1 or similar ratio by volume.

o Press the mixture firmly into an AMS target holder.

Accelerator Mass Spectrometry (AMS) Measurement

Objective: To measure the 2°Al/2’Al ratio in the prepared target.
Procedure:
» The prepared targets are loaded into the ion source of an accelerator mass spectrometer.

e The AMS accelerates ions to high energies, allowing for the separation of 26Al from the
stable isobar 2°Mg and other background interferences.

e The instrument measures the ratio of 26Al to the known amount of 2’Al carrier.

o Measurements are calibrated against known standards.[12]

Data Analysis and Age Calculation

The cosmic ray exposure age (T) is calculated using the following equation:
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T=-(@N)*INL-(N*N/(P*S))

Where:

N is the measured concentration of 2°Al (atoms/g of quartz).

A is the decay constant of 26Al (9.67 x 10~7 yr~1).

P is the production rate of 26Al at the sample location (atoms/g/yr).

S is a scaling factor that accounts for various corrections.

Corrections to the Production Rate: The sea-level high-latitude (SLHL) production rate must be
scaled to the specific conditions of the sample location. This involves applying corrections for:

 Altitude and Latitude: Cosmic ray flux increases with altitude and geomagnetic latitude.
Scaling models are used to adjust the production rate accordingly.[3][4][5]

o Topographic Shielding: Obstructions such as mountains or cliffs can block a portion of the
incoming cosmic rays, reducing the production rate.

o Sample Thickness and Snow Cover: The depth of the sample from the rock surface and any
seasonal snow cover will attenuate the cosmic ray flux.

Online calculators are available to perform these complex calculations, incorporating the latest
scaling models and production rate data.[6][13]

Visualizations
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Caption: Overall workflow for cosmic ray exposure dating using 2°Al.
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Caption: Chemical separation pathway for the purification of aluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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